Cas no 403845-56-7 (N-(2E)-6-bromo-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepentanamide)

• Product Name: N-(2E)-6-bromo-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepentanamide
• CAS No: 403845-56-7
• MF: C₁₃H₁₅BrN₂OS
• MW: 327.240000963211
• CID: 6430259
• PubChem ID: 4175854
• Update Time: 2025-10-30

N-(2E)-6-bromo-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepentanamide Chemical and Physical Properties

Names and Identifiers

• N-(2E)-6-bromo-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepentanamide
• (E)-N-(6-bromo-3-methylbenzo[d]thiazol-2(3H)-ylidene)pentanamide
• Pentanamide, N-(6-bromo-3-methyl-2(3H)-benzothiazolylidene)-
• N-(6-Bromo-3-methylbenzo[d]thiazol-2(3H)-ylidene)pentanamide
• 403845-56-7
• F0014-0086
• N-[(2E)-6-bromo-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]pentanamide
• AKOS024574016
• N-(6-bromo-3-methyl-1,3-benzothiazol-2-ylidene)pentanamide

• Inchi： 1S/C13H15BrN2OS/c1-3-4-5-12(17)15-13-16(2)10-7-6-9(14)8-11(10)18-13/h6-8H,3-5H2,1-2H3/b15-13-
• InChI Key： OLBIIRAMFPMCHY-SQFISAMPSA-N
• SMILES： BrC1C=CC2=C(C=1)S/C(=N\C(CCCC)=O)/N2C

Computed Properties

• Exact Mass: 326.00885g/mol
• Monoisotopic Mass: 326.00885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 58Ų

Additional information on N-(2E)-6-bromo-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepentanamide

Comprehensive Overview of N-(2E)-6-bromo-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepentanamide (CAS No. 403845-56-7)

N-(2E)-6-bromo-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepentanamide (CAS No. 403845-56-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique benzothiazole core and bromo substitution, is often explored for its potential applications in medicinal chemistry. Researchers are particularly interested in its molecular structure, which combines a dihydrobenzothiazole scaffold with a pentanamide side chain, offering versatile reactivity for drug design.

The compound's CAS No. 403845-56-7 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Its systematic name, N-(2E)-6-bromo-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepentanamide, highlights key functional groups, including the imine linkage and the methyl substituent, which influence its physicochemical properties. Recent studies have focused on its potential as a building block for small-molecule inhibitors, particularly in targeting enzymes involved in inflammatory pathways.

In the context of current research trends, N-(2E)-6-bromo-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepentanamide aligns with the growing demand for heterocyclic compounds in drug discovery. The benzothiazole moiety, in particular, is a hotspot due to its prevalence in FDA-approved drugs. Users frequently search for terms like "benzothiazole derivatives" and "small-molecule therapeutics," reflecting the compound's relevance in modern pharmacology. Its bromo group also makes it a candidate for further functionalization, a topic often queried in chemical synthesis forums.

From a synthetic perspective, the compound's E-configuration (denoted by (2E) in its name) is crucial for its stereochemical stability. This feature is often discussed in academic circles, especially when addressing questions like "how to stabilize imine bonds" or "strategies for heterocyclic ring functionalization." The pentanamide tail further enhances its solubility profile, a property highly sought after in bioavailability optimization studies.

Environmental and safety considerations are also paramount when handling CAS No. 403845-56-7. While not classified as hazardous, proper storage conditions—such as protection from light and moisture—are recommended to maintain its stability. Searches related to "chemical storage best practices" and "handling brominated compounds" often intersect with discussions about this molecule, underscoring the need for rigorous laboratory protocols.

In summary, N-(2E)-6-bromo-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepentanamide represents a compelling case study in the intersection of structural chemistry and therapeutic potential. Its CAS No. 403845-56-7 ensures precise identification, while its modular design invites innovation in drug development. As interest in targeted therapies and molecular docking grows, this compound is poised to remain a subject of cutting-edge research.